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Cat. No.: B374674

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metiamide is a potent and selective histamine H2 receptor antagonist utilized in a variety of in
vitro research applications to study gastric acid secretion, smooth muscle relaxation, and other
physiological processes mediated by histamine H2 receptors.[1][2] Proper dissolution and
preparation of Metiamide solutions are critical for obtaining accurate and reproducible
experimental results. These application notes provide detailed protocols for the solubilization of
Metiamide and its preparation for use in in vitro assays.

Data Presentation: Metiamide Solubility

Quantitative data regarding the solubility of Metiamide in common laboratory solvents is
summarized in the table below. It is recommended to use freshly opened, anhydrous solvents
to achieve optimal solubility.
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Solvent o Notes
g/mol ) (mg/mL) Solubility (mM)
) Ultrasonic
Dimethyl
) energy and

Sulfoxide 244.38 2.4 9.82 )
warming may be

(DMSO) :
required.[3]
Requires
sonication and

Water (H20) 244.38 1.67 6.83

heating to 60°C

for dissolution.[3]

Experimental Protocols
Protocol 1: Preparation of a Metiamide Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM Metiamide stock solution in DMSO.
Materials:

o Metiamide powder (CAS No. 34839-70-8)

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile, conical-bottom polypropylene or glass vials

o Calibrated analytical balance

» \ortex mixer

o Water bath or heating block

 Ultrasonic bath

Procedure:
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» Weighing Metiamide: Accurately weigh out the desired amount of Metiamide powder using
a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,
weigh 2.44 mg of Metiamide.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
Metiamide powder.

 Dissolution:
o Vortex the mixture vigorously for 1-2 minutes.
o If the Metiamide does not fully dissolve, warm the solution to 37°C for 5-10 minutes.[3]

o If solids persist, place the vial in an ultrasonic bath for 10-15 minutes, or until the solution
is clear.

 Sterilization (Optional): If required for your specific cell culture application, filter-sterilize the
stock solution through a 0.22 pum syringe filter compatible with DMSO.

 Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to
minimize freeze-thaw cycles. Store the aliquots at -20°C for up to one year or at -80°C for up
to two years.

Protocol 2: Preparation of a Metiamide Working Solution

This protocol describes the dilution of the Metiamide stock solution to a final working
concentration in cell culture medium or an appropriate assay buffer.

Materials:

o Metiamide stock solution (from Protocol 1)
 Sterile cell culture medium or assay buffer
» Sterile serological pipettes and pipette tips

Procedure:
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e Thawing the Stock Solution: Thaw a single aliquot of the Metiamide stock solution at room
temperature or in a 37°C water bath.

» Calculating Dilution: Determine the volume of stock solution required to achieve the desired
final concentration in your working solution. For example, to prepare 10 mL of a 100 uM
working solution from a 10 mM stock solution, you will need 100 pL of the stock solution.

 Dilution: Add the calculated volume of the Metiamide stock solution to the appropriate
volume of pre-warmed cell culture medium or assay buffer.

e Mixing: Gently mix the working solution by pipetting up and down or by inverting the tube.
Avoid vigorous vortexing, which can cause foaming of protein-containing media.

e Immediate Use: It is recommended to use the freshly prepared working solution immediately
for your in vitro assay. Long-term storage of aqueous working solutions is not advised.

Visualizations
Metiamide Experimental Workflow
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Caption: Workflow for preparing Metiamide solutions.

Metiamide Mechanism of Action: Histamine H2 Receptor
Antagonism

Metiamide acts as a competitive antagonist at the histamine H2 receptor, a G-protein coupled
receptor (GPCR). Upon binding, it blocks the downstream signaling cascade typically initiated
by histamine.
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Caption: Metiamide blocks histamine-induced signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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